Cas no 1368631-74-6 (1-(2-methylpropyl)cyclopropylmethanamine)

• Product Name: 1-(2-methylpropyl)cyclopropylmethanamine
• CAS No: 1368631-74-6
• MF: C₈H₁₇N
• MW: 127.22728228569
• CID: 5208646
• PubChem ID: 66024634
• Update Time: 2025-05-20

1-(2-methylpropyl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-cyclopropyl-3-methylbutan-1-amine
• 1-(2-methylpropyl)cyclopropylmethanamine

• Inchi： 1S/C8H17N/c1-7(2)5-8(6-9)3-4-8/h7H,3-6,9H2,1-2H3
• InChI Key： FJVWLVQWNGHATO-UHFFFAOYSA-N
• SMILES： C1(CC(C)C)(CN)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on 1-(2-methylpropyl)cyclopropylmethanamine

Chemical Profile of 1-(2-methylpropyl)cyclopropylmethanamine (CAS No. 1368631-74-6)

1-(2-methylpropyl)cyclopropylmethanamine, identified by its Chemical Abstracts Service (CAS) number 1368631-74-6, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This molecule, featuring a cyclopropyl ring substituted with a secondary amine functionality, has garnered attention due to its unique structural properties and potential applications in drug discovery and synthetic chemistry.

The molecular structure of 1-(2-methylpropyl)cyclopropylmethanamine consists of a cyclopropyl backbone attached to an amine group, with a 2-methylpropyl side chain extending from the nitrogen atom. This configuration imparts distinct steric and electronic characteristics to the molecule, making it a valuable candidate for further investigation in medicinal chemistry. The presence of both a cyclopropyl ring and an amine moiety suggests potential interactions with biological targets, such as enzymes or receptors, which could be exploited for therapeutic purposes.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their pharmaceutical applications. The cyclopropyl group, known for its rigidity and ability to accommodate diverse substituents, has been widely explored in the design of bioactive molecules. 1-(2-methylpropyl)cyclopropylmethanamine represents an example of how structural modifications can lead to the discovery of new chemical entities with tailored properties.

One of the key aspects that make 1-(2-methylpropyl)cyclopropylmethanamine intriguing is its potential as a building block for more complex pharmacophores. The secondary amine functionality can serve as a point of attachment for various pharmacological groups, enabling the synthesis of analogues with enhanced binding affinity or selectivity. This flexibility has been leveraged in the design of molecules targeting neurological disorders, where precise spatial arrangements and electronic distributions are critical for efficacy.

Recent advancements in computational chemistry have facilitated the virtual screening of large compound libraries to identify promising candidates for experimental validation. 1-(2-methylpropyl)cyclopropylmethanamine has been subjected to molecular docking studies to evaluate its interactions with potential biological targets. These simulations have suggested that the compound may exhibit inhibitory activity against certain enzymes implicated in inflammatory pathways, making it a candidate for further exploration in the development of anti-inflammatory agents.

The synthesis of 1-(2-methylpropyl)cyclopropylmethanamine presents an interesting challenge due to the need to construct both the cyclopropane ring and the amine-substituted alkyl chain efficiently. Modern synthetic methodologies, including transition-metal-catalyzed reactions and asymmetric transformations, have been employed to achieve high yields and enantiopurity where necessary. The development of robust synthetic routes is essential for scaling up production and conducting comprehensive biological evaluations.

In addition to its pharmaceutical potential, 1-(2-methylpropyl)cyclopropylmethanamine has found utility in research related to materials science. The unique combination of functional groups in this molecule makes it a suitable candidate for studying supramolecular interactions and self-assembly processes. Such studies contribute to our understanding of how molecular structure influences macroscopic properties, which is crucial for designing novel materials with specific functionalities.

The chemical reactivity of 1-(2-methylpropyl)cyclopropylmethanamine has been explored in various contexts, including nucleophilic substitution reactions and metal coordination studies. These investigations have provided insights into how the molecule behaves under different conditions and how its reactivity can be modulated by structural changes. Such knowledge is invaluable for optimizing synthetic protocols and designing derivatives with enhanced properties.

As research in medicinal chemistry continues to evolve, compounds like 1-(2-methylpropyl)cyclopropylmethanamine are expected to play an increasingly important role in drug discovery programs. The ability to rapidly synthesize and evaluate such molecules using modern techniques has accelerated the pace at which new therapeutic agents are developed. This underscores the importance of interdisciplinary collaboration between chemists, biologists, and pharmacologists in harnessing the full potential of small organic molecules.

The future prospects for 1-(2-methylpropyl)cyclopropylmethanamine are promising, with ongoing studies aimed at elucidating its mechanism of action and exploring new synthetic pathways. As our understanding of biological systems grows more sophisticated, so too does our capacity to design molecules that interact selectively with disease-causing targets. This compound serves as a testament to the power of organic synthesis in creating novel chemical entities with therapeutic potential.